Cas no 64808-42-0 (5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine)
64808-42-0 structure
Product Name:5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine
CAS No:64808-42-0
MF:C17H14N4O3
MW:322.318063259125
CID:389520
PubChem ID:811889
Update Time:2025-04-19
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-3-amine, 5-methyl-1-(4-nitrobenzoyl)-N-phenyl-
- (3-anilino-5-methylpyrazol-1-yl)-(4-nitrophenyl)methanone
- 5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine
- Z56817947
- F1541-0058
- HMS2184E06
- DTXSID00355648
- 64808-42-0
- CHEMBL1563653
- (5-Methyl-3-phenylamino-pyrazol-1-yl)-(4-nitro-phenyl)-methanone
- MLS000527169
- Oprea1_497462
- Oprea1_742918
- AB00093261-01
- AKOS000523979
- (5-methyl-3-(phenylamino)-1H-pyrazol-1-yl)(4-nitrophenyl)methanone
- SMR000117643
-
- Inchi： 1S/C17H14N4O3/c1-12-11-16(18-14-5-3-2-4-6-14)19-20(12)17(22)13-7-9-15(10-8-13)21(23)24/h2-11H,1H3,(H,18,19)
- InChI Key： MIKIQKIZQRCLBP-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C(C)=CC(NC2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 322.10659032g/mol
- Monoisotopic Mass: 322.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 92.7Ų
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1541-0058-2μmol |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-5μmol |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-10μmol |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-20μmol |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-1mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-2mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-3mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-4mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-5mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1541-0058-10mg |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine |
64808-42-0 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
5-methyl-1-(4-nitrobenzoyl)-N-phenyl-1H-pyrazol-3-amine Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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